Cas no 1794153-77-7 (2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine)

• Product Name: 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine
• CAS No: 1794153-77-7
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 4614434
• Update Time: 2025-06-11

2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine Chemical and Physical Properties

Names and Identifiers

• 2,8-DIMETHYL-6-NITRO-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• D75081
• 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine

• Inchi： 1S/C8H8N4O2/c1-5-3-7(12(13)14)4-11-8(5)9-6(2)10-11/h3-4H,1-2H3
• InChI Key： ILMVTBWTHIMKBP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN2C(C(C)=C1)=NC(C)=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 242
• XLogP3: 1.3
• Topological Polar Surface Area: 76

Additional information on 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine

Introduction to 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine (CAS No. 1794153-77-7)

2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine (CAS No. 1794153-77-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine make it an intriguing candidate for further investigation and development.

The chemical structure of 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine consists of a triazolopyridine core with two methyl groups at positions 2 and 8, and a nitro group at position 6. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The presence of the nitro group is particularly noteworthy as it can undergo reduction to form amino derivatives, which may exhibit different biological profiles.

In recent years, there has been a growing interest in the development of triazolopyridine derivatives due to their potential as lead compounds for various therapeutic targets. Research has shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that certain triazolopyridine derivatives demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine has been synthesized using various methods in the laboratory. One common approach involves the reaction of 6-nitro-[1,2,4]triazolo[1,5-A]pyridine with methylating agents such as dimethyl sulfate or methyl iodide. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. The synthesized compound is then characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to confirm its structure and purity.

The biological evaluation of 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine has revealed promising results. In vitro studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines. For example, a study conducted by researchers at the National Institutes of Health found that 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine was effective in inhibiting the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

Beyond its anticancer properties, 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine has also shown potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are major health concerns worldwide. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2,8-Dimethyl-6-nitro-[1,2,4]triazolo[1,5-A]pyridine have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In conclusion, 2 ,8 -Dimethyl -6 -nitro - [ 1 , 2 , 4 ] triazolo [ 1 , 5 -A ] pyridine strong > (CAS No . 1794153 -77 -7 ) represents a promising lead compound in the field of medicinal chemistry . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further development . Ongoing research aims to optimize its properties and explore its potential applications in treating various diseases . As new findings continue to emerge , it is likely that this compound will play an increasingly important role in pharmaceutical research and drug discovery . p >